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Compound of Interest

Compound Name: 2,5-Diphenylthiophene

Cat. No.: B121853

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties and safety
data for the chemical compound 2,5-Diphenylthiophene, identified by CAS number 1445-78-
9. The information is compiled from various scientific and safety data sources to support
research, development, and handling of this substance.

Chemical and Physical Properties

2,5-Diphenylthiophene is an organic sulfur compound featuring a central thiophene ring
substituted with two phenyl groups.[1] This structure imparts specific electronic and physical
properties that make it a subject of interest in materials science and as a building block in
organic synthesis.[1][2]

Table 1: Physical and Chemical Properties of 2,5-Diphenylthiophene
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Property Value Source(s)
Molecular Formula Ci6H12S [1112]
Molecular Weight 236.33 g/mol [1][2]

White to almost white
Appearance ) [2]
crystalline powder

Melting Point 151 -155°C [2]
Boiling Point 366.6 °C at 760 mmHg [1]
Flash Point 130.9 °C [1]
Density 1.128 g/cm3 [1]
Vapor Pressure 3.06E-05 mmHg at 25°C [1]
Refractive Index 1.622 [1]
Solubility Soluble in Toluene [1]

Experimental Protocols

Detailed, step-by-step experimental protocols for the determination of the physical properties of
2,5-Diphenylthiophene are not readily available in the public domain. However, standard
analytical methods would be employed for such characterization.

General Experimental Workflow for Physicochemical Property Determination

Below is a generalized workflow representing the common experimental procedures used to
determine the key physical and chemical properties of a solid organic compound like 2,5-
Diphenylthiophene.
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A generalized workflow for the determination of physicochemical properties.

Safety Data

The safety information for 2,5-Diphenylthiophene is limited. Some sources classify it as an
irritant, while others do not provide specific hazard classifications.[1] Prudent laboratory
practices should be followed when handling this compound.

Table 2: Safety and Handling Information for 2,5-Diphenylthiophene
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Parameter Information Source(s)

o IRRITANT (Note: Some
Hazard Classification [1]
sources state N/A)

o Oral, Dermal, Inhalation: No
Acute Toxicity data available [3]

Skin Corrosion/Irritation No data available [3]

Serious Eye Damage/Irritation No data available [3]

Respiratory or Skin

o No data available [3]
Sensitization
Germ Cell Mutagenicity No data available [3]
Carcinogenicity No data available [3]
Reproductive Toxicity No data available [3]
Store in a cool, dry, well-
Storage ventilated area. Keep
container tightly closed.
Avoid contact with skin and
eyes. Avoid formation of dust
Handling and aerosols. Use personal

protective equipment as

required.

) ) Safety glasses, chemical-
Personal Protective Equipment ]
resistant gloves, lab coat.

General Laboratory Safety Workflow

This diagram illustrates a standard workflow for ensuring safety when handling chemical
compounds in a laboratory setting.
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A standard workflow for safe laboratory handling of chemicals.

Biological Activity and Signaling Pathways
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There is currently no specific information available in the scientific literature detailing the
biological activity or associated signaling pathways of 2,5-Diphenylthiophene (CAS 1445-78-
9). However, the broader class of thiophene derivatives has been investigated for various
pharmacological activities.

Thiophene-containing compounds have been reported to exhibit anti-inflammatory,
antimicrobial, and anticancer properties.[4][5][6][7] The mechanisms of action for some
thiophene derivatives have been suggested to involve the inhibition of enzymes such as
cyclooxygenase (COX) and lipoxygenase (LOX), or the induction of apoptosis in cancer cell
lines.[4][6][7]

Hypothetical Signaling Pathway for a Thiophene Derivative with Anti-Inflammatory Activity

The following diagram illustrates a hypothetical signaling pathway that could be modulated by a
thiophene derivative with anti-inflammatory properties, based on the known mechanisms of
other compounds in this class. It is important to note that this is a generalized representation
and has not been experimentally validated for 2,5-Diphenylthiophene.
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A hypothetical anti-inflammatory signaling pathway potentially targeted by thiophene
derivatives.

Toxicological Data
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Comprehensive toxicological data for 2,5-Diphenylthiophene is not available. Acute toxicity
studies (oral, dermal, and inhalation) have not been reported in the available literature.[3]

Table 3: Toxicological Profile of 2,5-Diphenylthiophene

Endpoint Result Source(s)
Acute Oral Toxicity (LD50) No data available [3]
Acute Dermal Toxicity (LD50) No data available [3]
Acute Inhalation Toxicity .
No data available [3]
(LC50)
Ecotoxicity No data available

Given the lack of specific toxicological information, this compound should be handled with care,
assuming it may be harmful.

Applications and Areas of Research

2,5-Diphenylthiophene is utilized in several areas of research and industry:

o Materials Science: It serves as a building block for organic semiconductors, polymers, and
other materials with applications in organic light-emitting diodes (OLEDSs), organic field-effect
transistors (OFETs), and organic photovoltaics (OPVs).[2]

o Chemical Synthesis: It is used as an intermediate in the synthesis of more complex
molecules, including pharmaceuticals and dyes.[1]

e Pharmaceutical Research: As a scaffold, it is of interest in the design and synthesis of new
potential therapeutic agents.[1]

Disclaimer

This document is intended for informational purposes only and is based on currently available
data. The absence of information does not imply that the substance is harmless. All laboratory
work should be conducted by qualified individuals using appropriate safety precautions. It is the
responsibility of the user to conduct a thorough risk assessment before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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